Cas no 78456-49-2 (Cyclohexanone, 2-acetyl-6-methyl-)
78456-49-2 structure
Product Name:Cyclohexanone, 2-acetyl-6-methyl-
CAS No:78456-49-2
MF:C9H14O2
MW:154.206263065338
CID:1793653
PubChem ID:12729388
Update Time:2025-04-21
Cyclohexanone, 2-acetyl-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 2-acetyl-6-methyl-
- 2-acetyl-6-methylcyclohexan-1-one
- 2-Acetyl-6-methylcyclohexanone
- DTXSID30508261
- DB-202768
- 78456-49-2
-
- Inchi： 1S/C9H14O2/c1-6-4-3-5-8(7(2)10)9(6)11/h6,8H,3-5H2,1-2H3
- InChI Key： GNUXTGALPUQHQB-UHFFFAOYSA-N
- SMILES： O=C1C(C(C)=O)CCCC1C
Computed Properties
- Exact Mass: 154.099379685g/mol
- Monoisotopic Mass: 154.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 34.1Ų
Cyclohexanone, 2-acetyl-6-methyl- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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